[(1R,4aR,5S,7R,8S,8aR)-5-acetyloxy-4a-(acetyloxymethyl)-7,8-dimethyl-8-[(2S)-2-[(E)-2-methylbut-2-enoyl]oxy-2-(5-oxo-2H-furan-3-yl)ethyl]spiro[2,3,5,6,7,8a-hexahydro-1H-naphthalene-4,2'-oxirane]-1-yl] (2S)-2-methylbutanoate

• IUPAC Name: [(1R,4aR,5S,7R,8S,8aR)-5-acetyloxy-4a-(acetyloxymethyl)-7,8-dimethyl-8-[(2S)-2-[(E)-2-methylbut-2-enoyl]oxy-2-(5-oxo-2H-furan-3-yl)ethyl]spiro[2,3,5,6,7,8a-hexahydro-1H-naphthalene-4,2'-oxirane]-1-yl] (2S)-2-methylbutanoate
• InChI: InChI=1S/C34H48O11/c1-9-19(3)30(38)44-25-11-12-33(17-42-33)34(18-41-22(6)35)27(43-23(7)36)13-21(5)32(8,29(25)34)15-26(24-14-28(37)40-16-24)45-31(39)20(4)10-2/h10,14,19,21,25-27,29H,9,11-13,15-18H2,1-8H3/b20-10+/t19-,21+,25+,26-,27-,29+,32-,33?,34+/m0/s1
• InChI Key: YUTIPMUBYJJHKA-CKTDTYOHSA-N
• Canonical SMILES: CCC(C)C(=O)OC1CCC2(CO2)C3(C1C(C(CC3OC(=O)C)C)(C)CC(C4=CC(=O)OC4)OC(=O)C(=CC)C)COC(=O)C
• Isomeric SMILES: CC[C@H](C)C(=O)O[C@@H]1CCC2(CO2)[C@]3([C@H]1[C@@]([C@@H](C[C@@H]3OC(=O)C)C)(C)C[C@@H](C4=CC(=O)OC4)OC(=O)/C(=C/C)/C)COC(=O)C
• Molecular Formula: C34H48O11
• Molecular Weight: 632.7 g/mol
• CAS RN: 122616-88-0

Description

[(1R,4aR,5S,7R,8S,8aR)-5-acetyloxy-4a-(acetyloxymethyl)-7,8-dimethyl-8-[(2S)-2-[(E)-2-methylbut-2-enoyl]oxy-2-(5-oxo-2H-furan-3-yl)ethyl]spiro[2,3,5,6,7,8a-hexahydro-1H-naphthalene-4,2'-oxirane]-1-yl] (2S)-2-methylbutanoate is a natural product found in Ajuga decumbens with data available.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthetic Approaches : Research includes the development of synthetic methods for compounds with similar structural features. For example, Arrault et al. (2001) describe a one-step synthesis of ethyl 2,3-dihydronaphtho[1,2-b]furan-2-carboxylate and ethyl 4′-oxospiro[cyclopropane-1,1′(4′H)-naphthalene]-2′-carboxylate derivatives from substituted naphthalen-1-ols and ethyl 2,3-dibromopropanoate (Arrault et al., 2001).

• Structural Characterization : Studies like those conducted by Gerber and Vogel (2001) have focused on the stereoselective synthesis of complex organic molecules, including spiro and oxabicyclo derivatives, which are structurally similar to the compound (Gerber & Vogel, 2001).

Biological Activity and Applications

• Chemoenzymatic Synthesis : Kinoshita et al. (2008) explored the chemoenzymatic synthesis of compounds with structural similarities, highlighting potential applications in medicinal chemistry and drug development (Kinoshita et al., 2008).

• Anticancer Evaluation : Research by Gouhar and Raafat (2015) involved the synthesis of related compounds and their evaluation as potential anticancer agents. This suggests possible therapeutic applications of structurally similar compounds (Gouhar & Raafat, 2015).